Cas no 53798-97-3 (Dimethyl Citric acid)

Dimethyl Citric Acid is a derivative of citric acid where two of the carboxylic acid groups are esterified with methanol, resulting in a partially esterified compound. This modification enhances its solubility in organic solvents while retaining some acidic functionality, making it useful in applications requiring controlled acidity or ester reactivity. It is commonly employed as an intermediate in organic synthesis, plasticizers, and biodegradable chelating agents. The compound offers improved stability and compatibility in formulations compared to fully esterified citrates, balancing reactivity and hydrophobicity. Its dual functionality allows for tailored use in polymer modifications, crosslinking reactions, and specialty chemical synthesis.
Dimethyl Citric acid structure
Dimethyl Citric acid structure
Product Name:Dimethyl Citric acid
CAS No:53798-97-3
MF:C8H12O7
MW:220.176683425903
CID:2626604
PubChem ID:253213
Update Time:2025-10-28

Dimethyl Citric acid Chemical and Physical Properties

Names and Identifiers

    • 3-hydroxy-5-methoxy-3-(methoxycarbonyl)-5-oxopentanoic acid
    • 3-Hydroxy-3,4-bis-(4-hydroxyphenyl)-hexan; 3,4-bis-(4-hydroxy-phenyl)-hexan-3-ol; AC1L89S3; asym-dimethyl citrate; dimethyl citrate; 3-hydroxy-3,4-di(methoxycarbonyl)butyric acid; NSC407900; asym-Citronensaeuredimethylester; 3-hydroxy-5-methoxy-3-(methoxycarbonyl)-5-oxopentanoic acid; as.-Zitronensaeure-dimethylester;
    • Dimethyl Citric acid
    • (R)-3-Hydroxy-5-methoxy-3-(methoxycarbonyl)-5-oxopentanoic acid
    • DS-014248
    • 1,2,3-Propanetricarboxylic acid, 2-hydroxy-, 1,2-dimethyl ester
    • OMIHCBSQSYMFDP-UHFFFAOYSA-N
    • 3-hydroxy-5-methoxy-3-methoxycarbonyl-5-oxopentanoic acid
    • SCHEMBL23330
    • 53798-97-3
    • NCGC00385399-01!3-hydroxy-5-methoxy-3-methoxycarbonyl-5-oxopentanoic acid
    • CHEMBL464780
    • DTXSID101229602
    • 1,2-Dimethyl 2-hydroxy-1,2,3-propanetricarboxylate
    • HY-N9542
    • NSC-75822
    • AKOS040738454
    • Compound NP-017933
    • 1,2-dimethyl citrate
    • 2-Hydroxypropane-1,2,3-tricarboxylic acid, dimethyl ester
    • 3-Hydroxy-5-methoxy-3-methoxycarbonyl-5-oxo-pentanoic acid
    • CS-0200290
    • NSC75822
    • Inchi: 1S/C8H12O7/c1-14-6(11)4-8(13,3-5(9)10)7(12)15-2/h13H,3-4H2,1-2H3,(H,9,10)
    • InChI Key: OMIHCBSQSYMFDP-UHFFFAOYSA-N
    • SMILES: OC(C(=O)OC)(CC(=O)O)CC(=O)OC

Computed Properties

  • Exact Mass: 220.05826
  • Monoisotopic Mass: 220.05830272g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 7
  • Complexity: 272
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.4
  • Topological Polar Surface Area: 110Ų

Experimental Properties

  • PSA: 110.13
  • LogP: -1.07170

Dimethyl Citric acid Pricemore >>

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Additional information on Dimethyl Citric acid

Professional Introduction to Dimethyl Citric Acid (CAS No. 53798-97-3)

Dimethyl Citric acid, chemically identified by the CAS number 53798-97-3, is a significant compound in the field of chemical and pharmaceutical research. This compound, derived from citric acid, has garnered considerable attention due to its versatile applications in various scientific domains. The molecular structure of Dimethyl Citric acid consists of a citrate backbone with two methyl groups substituting the hydroxyl groups, making it a valuable intermediate in organic synthesis and biochemical processes.

The chemical properties of Dimethyl Citric acid make it an excellent chelating agent and a precursor in the synthesis of complex molecules. Its ability to form stable complexes with metal ions has been explored in numerous studies, particularly in the context of metal-organic frameworks (MOFs) and coordination chemistry. Recent advancements in these areas have highlighted the role of Dimethyl Citric acid as a key building block for designing novel materials with tailored properties.

In the pharmaceutical industry, Dimethyl Citric acid has shown promise as a potential therapeutic agent. Research indicates that it may contribute to the development of drugs targeting metabolic disorders. The compound's ability to modulate enzyme activity and interact with biological pathways has been a focal point in several clinical trials. These trials have explored its efficacy in managing conditions such as diabetes and hyperlipidemia, where its biochemical interactions offer therapeutic benefits.

The synthesis of Dimethyl Citric acid is another area where significant progress has been made. Modern synthetic methodologies have improved the yield and purity of this compound, making it more accessible for industrial and research applications. Techniques such as catalytic hydrogenation and enzymatic degradation have been optimized to produce high-purity Dimethyl Citric acid, ensuring its suitability for sensitive applications in pharmaceuticals and fine chemicals.

The environmental impact of using Dimethyl Citric acid has also been a subject of interest. Studies have demonstrated its biodegradability and low toxicity profile, making it an eco-friendly choice for various industrial processes. This aligns with the growing trend towards sustainable chemistry, where compounds like Dimethyl Citric acid play a crucial role in developing greener alternatives to traditional chemical agents.

In conclusion, is a multifaceted compound with extensive applications in chemical synthesis, pharmaceutical research, and environmental science. Its unique properties and versatile uses position it as a cornerstone in modern chemical research. As ongoing studies continue to uncover new applications and refine synthetic methods, the importance of this compound is set to grow further, solidifying its role as a vital component in both academic and industrial settings.

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